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Compound of Interest

Compound Name: Dihydrotamarixetin

Cat. No.: B123099 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential safety and

logistical information for the proper disposal of Dihydrotamarixetin, a flavonoid compound, to

foster a secure laboratory environment and ensure regulatory compliance.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with Dihydrotamarixetin. According to its Safety Data Sheet (SDS), Dihydrotamarixetin is

classified as acutely toxic if swallowed (Category 3) and may cause long-lasting harmful effects

to aquatic life. Therefore, appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat, should be worn at all times. All handling should occur in a well-

ventilated area or under a chemical fume hood.

Step-by-Step Disposal Protocol
Disposal of Dihydrotamarixetin and its containers must be managed through an approved

waste disposal plant. Adherence to federal, state, and local environmental regulations is

mandatory.

1. Waste Identification and Segregation:

Designate as Hazardous Waste: Due to its acute toxicity and environmental hazards,

Dihydrotamarixetin waste must be classified as hazardous.
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Segregate Waste Streams: Do not mix Dihydrotamarixetin waste with non-hazardous

materials. Keep it separate from other chemical waste unless compatibility is confirmed.

2. Container Management:

Use Appropriate Containers: Collect Dihydrotamarixetin waste in a designated, compatible,

and properly sealed container to prevent leaks or spills.

Labeling: The container must be clearly labeled with the words "Hazardous Waste" and the

chemical name "Dihydrotamarixetin." The label should also include the accumulation start

date and any other information required by your institution's environmental health and safety

(EHS) department.

3. Storage:

Secure Storage: Store the sealed waste container in a designated, secure area away from

incompatible materials.

Secondary Containment: It is best practice to use secondary containment to mitigate

potential spills.

4. Disposal Request:

Contact EHS: Once the waste container is ready for disposal, contact your institution's EHS

department or a licensed hazardous waste disposal contractor to arrange for pickup and

proper disposal.

Documentation: Maintain a record of the waste generated and its disposal, as required by

regulations.

Emergency Procedures:

In Case of Skin Contact: Immediately remove all contaminated clothing and rinse the skin

with plenty of water.

In Case of Eye Contact: Rinse eyes cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing.[1]
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If Swallowed: Immediately call a poison control center or doctor. Rinse mouth. Do not induce

vomiting.

Spills: In the event of a spill, evacuate the area and prevent the substance from entering

drains. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal as hazardous waste. Ensure adequate ventilation.

Quantitative Data Summary
For easy reference, the following table summarizes key quantitative data for

Dihydrotamarixetin.

Property Value

Molecular Formula C₁₆H₁₄O₇

Molecular Weight 318.28 g/mol

GHS Classification Acute Toxicity, Oral (Category 3)

Long-term (chronic) aquatic hazard (Category 4)

Signal Word Danger

Hazard Statements H301: Toxic if swallowed

H413: May cause long lasting harmful effects to

aquatic life

Experimental Protocols
The disposal procedures outlined above are based on standard hazardous waste management

protocols and information derived from the Safety Data Sheet for Dihydrotamarixetin. No

specific experimental protocols for the disposal of Dihydrotamarixetin were cited in the

provided search results beyond the standard recommendation to use an approved waste

disposal plant.
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The following diagram illustrates the logical workflow for the proper disposal of

Dihydrotamarixetin.

Caption: Logical workflow for the safe disposal of Dihydrotamarixetin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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